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Compound of Interest

1,1-Dibromo-2,2-
Compound Name:

dimethylcyclopropane
CAS No.: 32264-50-9
Cat. No.: B15899729

Get Quote

\ J

CAS Number: 32264-50-9

A Core Building Block for Advanced Drug Discovery
and Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Dibromo-2,2-
dimethylcyclopropane, a key reagent in modern organic synthesis. We will delve into its
chemical and physical properties, detailed experimental protocols for its synthesis, and its
significant applications, particularly in the generation of strained ring systems valuable in
medicinal chemistry.

Compound Data

1,1-Dibromo-2,2-dimethylcyclopropane is a halogenated cyclopropane derivative. Its
physical and chemical properties are summarized in the table below.
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Property Value

CAS Number 32264-50-9

Molecular Formula CsHsBr2

Molecular Weight 227.927 g/mol

Boiling Point 154.5 °C at 760 mmHg
Density 1.918 g/cm3

Flash Point 34.6 °C

Vapor Pressure 4.08 mmHg at 25 °C

Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane

The most common and efficient method for the synthesis of 1,1-Dibromo-2,2-
dimethylcyclopropane is the dibromocyclopropanation of 2-methylpropene (isobutylene). This
reaction proceeds via the in-situ generation of dibromocarbene (:CBrz) from bromoform
(CHBEr3) and a strong base.

Experimental Protocol: Dibromocyclopropanation of 2-
Methylpropene
This protocol is adapted from the general procedure for the dihalocyclopropanation of alkenes.

[1]

Materials:

2-Methylpropene (isobutylene)

Bromoform (CHBTr3)

Potassium tert-butoxide (t-BuOK)

Anhydrous pentane or hexane

Anhydrous diethyl ether
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e Ice-water bath
» Standard glassware for inert atmosphere reactions
Procedure:

 In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a
dropping funnel, and a nitrogen inlet, a solution of potassium tert-butoxide in anhydrous
diethyl ether is prepared.

e The flask is cooled to O °C in an ice-water bath.

o A solution of 2-methylpropene and bromoform in anhydrous pentane is added dropwise to
the stirred suspension of potassium tert-butoxide over a period of 1-2 hours, maintaining the
temperature at O °C.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for an additional 12-24 hours.

e The reaction is then quenched by the slow addition of water.
e The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and the solvent is removed under reduced pressure.

e The crude product is purified by fractional distillation under reduced pressure to yield 1,1-
Dibromo-2,2-dimethylcyclopropane as a colorless liquid.
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Synthesis of 1,1-Dibromo-2,2-dimethylcyclopropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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